Cas no 1896667-28-9 (methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate
• CAS No: 1896667-28-9
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 5837358
• PubChem ID: 117287564
• Update Time: 2025-06-08

methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate
• 1896667-28-9
• EN300-1764335

• Inchi： 1S/C9H10O5/c1-14-9(13)8(12)6-4-5(10)2-3-7(6)11/h2-4,8,10-12H,1H3
• InChI Key： MJPZYWHGWWXJOA-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate

Introduction to Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate (CAS No. 1896667-28-9)

Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate, identified by its Chemical Abstracts Service (CAS) number 1896667-28-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural arrangement of hydroxyl and acetic acid functional groups, has garnered attention for its potential applications in various scientific domains, particularly in drug discovery and molecular biology.

The structural formula of Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate consists of a phenyl ring substituted with two hydroxyl groups at the 2 and 5 positions, linked to an acetate moiety. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of multiple hydroxyl groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry and a potential precursor for more complex molecules.

In recent years, the study of polyhydroxyphenolic compounds has seen considerable growth due to their diverse biological activities. Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate is no exception, as it has been explored for its pharmacological properties. Research indicates that this compound may exhibit antioxidant, anti-inflammatory, and even anticancer effects. These potential therapeutic benefits stem from its ability to interact with various biological targets, modulating pathways that are relevant to human health and disease.

The synthesis of Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to optimize its production, ensuring high yield and purity. Techniques such as catalytic hydrogenation and esterification play crucial roles in constructing the desired structure efficiently. These synthetic approaches not only facilitate the production of Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate but also provide insights into the development of other related compounds.

One of the most compelling aspects of Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate is its role as a building block in drug discovery. Its structural features allow it to serve as a scaffold for designing novel molecules with enhanced pharmacological properties. For instance, modifications at the hydroxyl positions can lead to derivatives with improved bioavailability or targeted action against specific disease pathways. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

The biological activity of Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate has been investigated in several preclinical studies. These studies have revealed its potential in modulating key cellular processes involved in inflammation and oxidative stress. The compound's ability to scavenge free radicals and inhibit pro-inflammatory enzymes suggests its utility in conditions where these processes are dysregulated. Furthermore, preliminary data indicate that it may have protective effects on cellular damage caused by reactive oxygen species (ROS), making it a promising candidate for antioxidant therapies.

In addition to its biological significance, Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate has implications in environmental chemistry. Its stability under various conditions makes it suitable for use in analytical methods where high sensitivity and selectivity are required. For example, it can be employed as an internal standard or reference compound in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. These applications underscore its versatility beyond traditional pharmaceutical research.

The future prospects of Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate are vast, with ongoing research exploring new synthetic routes and biological applications. Advances in computational chemistry and molecular modeling are expected to enhance our understanding of its interactions with biological targets, further refining its potential as a lead compound in drug development. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full therapeutic potential of this compound.

In conclusion, Methyl 2-(2,5-dihydroxyphenyl)-2-hydroxyacetate (CAS No. 1896667-28-9) is a multifaceted compound with significant implications in chemical synthesis and biomedical research. Its unique structure and functional groups make it a valuable tool for drug discovery and molecular biology studies. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.